Cas no 2287283-14-9 ([3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine)

[3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine is a structurally unique hydrazine derivative featuring a bicyclo[1.1.1]pentane core and an ethoxyethyl substituent. This compound is of interest in medicinal chemistry and materials science due to its constrained geometry and functional group versatility. The bicyclo[1.1.1]pentane scaffold imparts high rigidity and steric hindrance, potentially enhancing binding selectivity in drug design. The hydrazine moiety offers reactivity for further derivatization, while the ethoxyethyl side chain may improve solubility. Its balanced lipophilicity and steric profile make it a promising intermediate for synthesizing bioactive molecules or functional materials with tailored properties.

[3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine structure

2287283-14-9 structure

Product Name:[3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

CAS No:2287283-14-9

MF:C₉H₁₈N₂O

MW:170.252022266388

CID:5759187

PubChem ID:137942895

Update Time:2025-05-23

[3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine Chemical and Physical Properties

Names and Identifiers

- [3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
- 2287283-14-9
- [3-(2-ethoxyethyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
- EN300-6762093
- Inchi： 1S/C9H18N2O/c1-2-12-4-3-8-5-9(6-8,7-8)11-10/h11H,2-7,10H2,1H3
- InChI Key： BYXBAWWNNJAREF-UHFFFAOYSA-N
- SMILES： O(CC)CCC12CC(C1)(C2)NN

Computed Properties

Exact Mass: 170.141913202g/mol
Monoisotopic Mass: 170.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 47.3Å²

[3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6762093-0.05g	[3-(2-ethoxyethyl)bicyclo[1.1.1]pentan-1-yl]hydrazine	2287283-14-9	0.05g	$1120.0	2023-05-30
Enamine	EN300-6762093-0.1g	[3-(2-ethoxyethyl)bicyclo[1.1.1]pentan-1-yl]hydrazine	2287283-14-9	0.1g	$1349.0	2023-05-30
Enamine	EN300-6762093-0.25g	[3-(2-ethoxyethyl)bicyclo[1.1.1]pentan-1-yl]hydrazine	2287283-14-9	0.25g	$1925.0	2023-05-30

[3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

Additional information on [3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

Compound CAS No 2287283-14-9: [3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

The compound with CAS No 2287283-14-9, known as [3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine, is a unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclic structure, specifically the bicyclo[1.1.1]pentane framework, which is a highly strained and rigid system. The presence of the hydrazine group (-NHNH2) and the ethoxyethyl substituent further enhances its chemical versatility and potential applications in drug design and materials science.

Recent studies have highlighted the importance of bicyclic systems in drug development due to their ability to mimic natural product scaffolds and provide structural rigidity for improved bioavailability and selectivity. The hydrazine moiety in this compound is particularly interesting as it can act as a nucleophile in various reactions, making it a valuable intermediate in organic synthesis. Additionally, the ethoxyethyl group introduces a degree of flexibility and solubility, which can be advantageous in both synthetic and biological contexts.

One of the most promising applications of [3-(2-Ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine lies in its potential as a building block for more complex molecules. Researchers have explored its use in the synthesis of bioactive compounds, including kinase inhibitors and GPCR modulators, which are critical targets in the development of new therapeutic agents. The compound's ability to participate in diverse reaction pathways, such as nucleophilic substitutions and condensations, further underscores its utility in medicinal chemistry.

Moreover, advancements in computational chemistry have enabled detailed studies of the electronic properties and conformational dynamics of this compound. These insights have provided valuable information about its reactivity and stability under various conditions, paving the way for optimized synthetic routes and improved scalability.

In conclusion, CAS No 2287283-14-9 represents a significant advancement in organic chemistry, offering a versatile platform for exploring new chemical entities with potential therapeutic applications. Its unique combination of structural features makes it an invaluable tool for researchers seeking to push the boundaries of drug discovery and materials innovation.